5-chloro-2-[(2,2-dimethylpropyl)amino]benzoic acid

• IUPAC Name: 5-chloro-2-(2,2-dimethylpropylamino)benzoic acid
• InChI: InChI=1S/C12H16ClNO2/c1-12(2,3)7-14-10-5-4-8(13)6-9(10)11(15)16/h4-6,14H,7H2,1-3H3,(H,15,16)
• InChI Key: CHQUWBORRQICJM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CNC1=C(C=C(C=C1)Cl)C(=O)O
• Molecular Formula: C12H16ClNO2
• Molecular Weight: 241.71 g/mol

Description

5-Chloro-2-[(2,2-dimethylpropyl)amino]benzoic acid, or 5-chloro-2-DPBA, is a synthetic compound with a variety of potential applications in scientific research. It is a member of the class of compounds known as dibenzoylmethanes, which are characterized by their two benzoyl groups connected to a single carbon atom. 5-Chloro-2-DPBA has been studied for its potential to act as an inhibitor of enzymes, a modulator of gene expression, and a modulator of signal transduction pathways.

Scientific Research Applications

5-Chloro-2-DPBA has been studied for its potential to act as an inhibitor of enzymes, a modulator of gene expression, and a modulator of signal transduction pathways. It has been used to study the activity of enzymes such as proteases, kinases, and phosphatases. It has also been used to study the regulation of gene expression in response to environmental stimuli and to study the regulation of signal transduction pathways in cells.

Mechanism of Action

The exact mechanism of action of 5-chloro-2-DPBA is not well understood. It is believed to act as an inhibitor of enzymes by binding to the enzyme’s active site and blocking its activity. In addition, it is believed to act as a modulator of gene expression and signal transduction pathways by binding to specific receptors and/or by interacting with other molecules in the cell.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-chloro-2-DPBA are not well understood. It has been reported to inhibit the activity of certain enzymes and to modulate gene expression and signal transduction pathways in cells. However, the exact effects of the compound on cells and organisms are not yet known.

Advantages and Limitations for Lab Experiments

5-Chloro-2-DPBA has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is stable in a variety of conditions. In addition, it can be used to study the activity of enzymes, the regulation of gene expression, and the regulation of signal transduction pathways. However, the exact effects of the compound on cells and organisms are not yet known, and it may have toxic effects in certain concentrations.

Future Directions

The potential applications of 5-chloro-2-DPBA are numerous. Further research is needed to understand its biochemical and physiological effects, as well as its potential toxicity. In addition, studies are needed to explore its potential use as an inhibitor of enzymes, a modulator of gene expression, and a modulator of signal transduction pathways. Finally, further research is needed to explore the potential applications of 5-chloro-2-DPBA in drug development and other areas of medicine.

Synthesis Methods

The synthesis of 5-chloro-2-DPBA has been described in several papers. The most common method involves the reaction of 5-chloro-2-aminobenzoic acid (5-Chloro-2-ABA) with dimethylpropyl amine (DMP) in the presence of a base catalyst. The reaction is typically carried out at a temperature of 70-80 °C in an inert atmosphere. The reaction is typically complete within 1-2 hours. The resulting product is a white solid which can be isolated by precipitation or chromatography.